Cas no 415931-07-6 (1-(3-nitrophenyl)methylpyrrolidine)

• Product Name: 1-(3-nitrophenyl)methylpyrrolidine
• CAS No: 415931-07-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 3084885
• PubChem ID: 782880
• Update Time: 2025-10-24

1-(3-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrobenzyl)pyrrolidine
• 1-(3-nitrophenyl)methylpyrrolidine
• 415931-07-6
• CS-0287229
• SR-01000208799
• Oprea1_038591
• 1-[(3-nitrophenyl)methyl]pyrrolidine
• Cambridge id 5425199
• SR-01000208799-1
• MFCD01653213
• W18599
• YLQHNPWMFVKRHS-UHFFFAOYSA-N
• AB00084950-01
• 1-(3-nitro-benzyl)-pyrrolidine
• EN300-1196728
• SCHEMBL922597
• Pyrrolidine, 1-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C11H14N2O2/c14-13(15)11-5-3-4-10(8-11)9-12-6-1-2-7-12/h3-5,8H,1-2,6-7,9H2
• InChI Key： YLQHNPWMFVKRHS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.1Ų

Additional information on 1-(3-nitrophenyl)methylpyrrolidine

Chemical Profile of 1-(3-nitrophenyl)methylpyrrolidine (CAS No. 415931-07-6)

1-(3-nitrophenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 415931-07-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives combined with a pyrrolidine scaffold, which makes it a versatile intermediate in the synthesis of more complex molecules. The structural features of this compound, particularly the presence of a nitro group on the phenyl ring and the pyrrolidine heterocycle, contribute to its unique chemical properties and potential biological activities.

The nitro group in 1-(3-nitrophenyl)methylpyrrolidine is a key functional moiety that can participate in various chemical transformations, including reduction to an amine or nucleophilic substitution reactions. This reactivity makes it a valuable building block for constructing more intricate molecular architectures. The pyrrolidine ring, on the other hand, is known for its ability to enhance binding affinity and metabolic stability, which are crucial factors in drug design. The combination of these structural elements suggests that 1-(3-nitrophenyl)methylpyrrolidine could be a promising candidate for further development in medicinal chemistry.

In recent years, there has been significant interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological effects. Studies have shown that nitroaromatics can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The presence of the nitro group in 1-(3-nitrophenyl)methylpyrrolidine may contribute to these effects by serving as a bioisostere for other functional groups or by undergoing bioconversion into pharmacologically active species. For instance, the reduction of the nitro group to an amine can yield a compound with enhanced solubility and bioavailability, which are critical for drug efficacy.

The pyrrolidine moiety in 1-(3-nitrophenyl)methylpyrrolidine is another important feature that has been extensively studied in drug discovery. Pyrrolidine derivatives are known to be privileged scaffolds in medicinal chemistry, appearing in numerous approved drugs due to their ability to interact with biological targets in a favorable manner. The flexibility of the pyrrolidine ring allows it to adopt multiple conformations, which can optimize interactions with proteins and enzymes. This structural adaptability makes 1-(3-nitrophenyl)methylpyrrolidine a compelling candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 1-(3-nitrophenyl)methylpyrrolidine to biological targets with high accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and selectivity. By leveraging these computational methods, scientists have been able to design derivatives of 1-(3-nitrophenyl)methylpyrrolidine that exhibit enhanced pharmacological profiles. For example, modifications aimed at improving metabolic stability or reducing off-target effects have been successfully implemented using these approaches.

In addition to its potential as a drug intermediate, 1-(3-nitrophenyl)methylpyrrolidine may also find applications in materials science and industrial chemistry. The unique combination of functional groups in this compound makes it suitable for use as a precursor in the synthesis of polymers, dyes, and other specialty chemicals. The nitro group, for instance, can be used to introduce additional functionality through selective reactions, while the pyrrolidine ring can serve as a rigid framework for constructing complex molecular structures.

The synthesis of 1-(3-nitrophenyl)methylpyrrolidine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions between 3-nitrotoluene derivatives and pyrrolidine precursors, followed by methylation or other functionalization steps. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various applications.

From a regulatory perspective, 1-(3-nitrophenyl)methylpyrrolidine is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures must be followed to ensure worker safety and environmental protection. While not classified as a hazardous material under current regulations, it is essential to conduct thorough risk assessments before large-scale production or use.

The future prospects for 1-(3-nitrophenyl)methylpyrролидин are promising, with ongoing research aimed at uncovering new applications and refining its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to expand, compounds like 1-(3-nitrophenyl)methylpyrролидин will play an increasingly important role in addressing unmet medical needs.